cyclo(delta-Ala-L-Val)
cyclo(delta-Ala-L-Val)
Cyclo(DeltaAla-L-Val) is a 2,5-diketopiperazine where the substituents are methylidene and (S)-isopropyl at positions 3 and 6 respectively. It has a role as a metabolite.
Cyclo(deltaAla-L-Val) is a natural product found in Trypanosoma brucei with data available.
Cyclo(deltaAla-L-Val) is a natural product found in Trypanosoma brucei with data available.
Brand Name:
Vulcanchem
CAS No.:
25516-00-1
VCID:
VC20817956
InChI:
InChI=1S/C8H12N2O2/c1-4(2)6-8(12)9-5(3)7(11)10-6/h4,6H,3H2,1-2H3,(H,9,12)(H,10,11)/t6-/m0/s1
SMILES:
CC(C)C1C(=O)NC(=C)C(=O)N1
Molecular Formula:
C8H12N2O2
Molecular Weight:
168.19 g/mol
cyclo(delta-Ala-L-Val)
CAS No.: 25516-00-1
Cat. No.: VC20817956
Molecular Formula: C8H12N2O2
Molecular Weight: 168.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Cyclo(DeltaAla-L-Val) is a 2,5-diketopiperazine where the substituents are methylidene and (S)-isopropyl at positions 3 and 6 respectively. It has a role as a metabolite. Cyclo(deltaAla-L-Val) is a natural product found in Trypanosoma brucei with data available. |
|---|---|
| CAS No. | 25516-00-1 |
| Molecular Formula | C8H12N2O2 |
| Molecular Weight | 168.19 g/mol |
| IUPAC Name | (6S)-3-methylidene-6-propan-2-ylpiperazine-2,5-dione |
| Standard InChI | InChI=1S/C8H12N2O2/c1-4(2)6-8(12)9-5(3)7(11)10-6/h4,6H,3H2,1-2H3,(H,9,12)(H,10,11)/t6-/m0/s1 |
| Standard InChI Key | NFYRGJUKSGFWQF-LURJTMIESA-N |
| Isomeric SMILES | CC(C)[C@H]1C(=O)NC(=C)C(=O)N1 |
| SMILES | CC(C)C1C(=O)NC(=C)C(=O)N1 |
| Canonical SMILES | CC(C)C1C(=O)NC(=C)C(=O)N1 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator